Cas no 2241133-53-7 (tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate
• CAS No: 2241133-53-7
• MF: C₁₉H₂₇NO₃
• MW: 317.422585725784
• CID: 5631455
• PubChem ID: 165922461
• Update Time: 2025-10-29

tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28293444
• tert-butyl 4-[(4-acetylphenyl)methyl]piperidine-1-carboxylate
• 2241133-53-7
• tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate

• Inchi： 1S/C19H27NO3/c1-14(21)17-7-5-15(6-8-17)13-16-9-11-20(12-10-16)18(22)23-19(2,3)4/h5-8,16H,9-13H2,1-4H3
• InChI Key： LRWNCDYEDRKVCK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC2C=CC(C(C)=O)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 317.19909372g/mol
• Monoisotopic Mass: 317.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate

tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate, identified by the CAS number 2241133-53-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule's structure incorporates a piperidine ring, a tert-butyl group, and an acetylphenyl substituent, making it a valuable compound for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate. Researchers have explored various methodologies, including ring-opening reactions, nucleophilic substitutions, and coupling reactions, to optimize its production. These studies have highlighted the importance of stereochemistry and regioselectivity in achieving high yields and pure products. The use of transition metal catalysts has also been reported to significantly enhance the reaction efficiency, making this compound more accessible for large-scale synthesis.

The biological activity of tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy. These findings underscore the potential of this compound as a lead molecule in medicinal chemistry.

In terms of structural analysis, the molecule's piperidine ring plays a critical role in its pharmacokinetic properties. The tert-butyl group enhances lipophilicity, improving bioavailability, while the acetylphenyl substituent contributes to its selectivity for specific biological targets. Computational studies using molecular docking and dynamics simulations have provided insights into the compound's interactions with target proteins, further guiding its optimization for therapeutic applications.

The synthesis of tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate involves multiple steps that require precise control over reaction conditions. One common approach involves the alkylation of piperidine derivatives followed by acetylation and esterification. The use of protecting groups during intermediate steps ensures the stability of reactive sites and prevents unwanted side reactions. Recent innovations in green chemistry have also led to the development of environmentally friendly synthesis routes, reducing waste and improving sustainability.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed information about the compound's molecular structure, purity, and stability. High-resolution MS has been particularly useful in confirming the exact mass and fragmentation patterns of this compound, aiding in its identification and quality control.

In conclusion, tert-butyl 4-(4-acetylphenyl)methylpiperidine-1-carboxylate represents a significant advancement in organic chemistry with broad implications for drug discovery and chemical synthesis. Its unique structure, coupled with recent research findings, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.